4-[[5-[(2,6-Dichlorophenyl)sulfonylmethyl]-2-furanyl]-oxomethyl]-1-piperazinecarboxylic acid ethyl ester
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Overview
Description
4-[[5-[(2,6-dichlorophenyl)sulfonylmethyl]-2-furanyl]-oxomethyl]-1-piperazinecarboxylic acid ethyl ester is a piperazinecarboxylic acid.
Scientific Research Applications
Anticancer Potential
- Synthesis and Anticancer Evaluation : Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, similar in structure to the queried compound, have been synthesized and evaluated for their anticancer properties. Specific derivatives demonstrated strong anticancer activities, suggesting potential in cancer treatment (Rehman et al., 2018) Rehman et al. (2018).
Metabolic Analysis
- Metabolism in Rats : A study on 4-methyl-piperazine-1-carbodithioic acid 3-cyano-3,3-diphenylpropyl ester hydrochloride, which shares a similar piperazine structure, revealed multiple metabolites in rat plasma and tissues, shedding light on the metabolism of such compounds (Jiang et al., 2007) Jiang et al. (2007).
Antimicrobial Activities
- Synthesis and Antimicrobial Testing : Novel 1,2,4-Triazole derivatives, incorporating structures akin to the queried compound, were synthesized and found to exhibit notable antimicrobial activities against various microorganisms (Bektaş et al., 2007) Bektaş et al. (2007).
Synthetic Methods and Derivatives
- Novel Synthesis Techniques : Research into new 4(3H)-quinazolinone derivatives under solvent-free conditions has been conducted. These derivatives, related to the queried compound, were synthesized using ethyl piperidine-4-carboxylate, highlighting advancements in synthetic methodologies (Acharyulu et al., 2008) Acharyulu et al. (2008).
Antihypertensive Activity
- Derivatives with Antihypertensive Effects : Synthesis of 3-arylsulfonylmethyl-1,2,4-oxadiazole-5-carboxylic acid derivatives, closely related to the queried compound, showed potential antihypertensive activity in animal models, suggesting therapeutic applications (Santilli & Morris, 1979) Santilli & Morris (1979).
Biological Activities of Sulfonyl Hydrazones
- Antioxidant and Anticholinesterase Activities : Sulfonyl hydrazones with piperidine derivatives, structurally akin to the queried compound, have been synthesized and evaluated for their antioxidant capacity and anticholinesterase activity, indicating their potential in medicinal chemistry (Karaman et al., 2016) Karaman et al. (2016).
properties
Molecular Formula |
C19H20Cl2N2O6S |
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Molecular Weight |
475.3 g/mol |
IUPAC Name |
ethyl 4-[5-[(2,6-dichlorophenyl)sulfonylmethyl]furan-2-carbonyl]piperazine-1-carboxylate |
InChI |
InChI=1S/C19H20Cl2N2O6S/c1-2-28-19(25)23-10-8-22(9-11-23)18(24)16-7-6-13(29-16)12-30(26,27)17-14(20)4-3-5-15(17)21/h3-7H,2,8-12H2,1H3 |
InChI Key |
QZGMYCFITBDQMF-UHFFFAOYSA-N |
SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=CC=C(O2)CS(=O)(=O)C3=C(C=CC=C3Cl)Cl |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=CC=C(O2)CS(=O)(=O)C3=C(C=CC=C3Cl)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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